6-Methoxy-6H-dibenz(c,e)(1,2)oxaphosphorin 6-sulfide

• CAS No.: 59939-31-0
• Molecular Formula: C13H11O2PS
• Molecular Weight: 262.27 g/mol
• IUPAC Name: 6-methoxy-6-sulfanylidenebenzo[c][2,1]benzoxaphosphinine
• InChI: InChI=1S/C13H11O2PS/c1-14-16(17)13-9-5-3-7-11(13)10-6-2-4-8-12(10)15-16/h2-9H,1H3
• InChI Key: VTMZSTARPFIMGX-UHFFFAOYSA-N
• Canonical SMILES: COP1(=S)C2=CC=CC=C2C3=CC=CC=C3O1

Description

6-Methoxy-6H-dibenz(c,e)(1,2)oxaphosphorin 6-sulfide is an organophosphorus compound known for its unique structural properties and potential applications in various fields. This compound is characterized by the presence of a phosphorus atom within a heterocyclic ring, which imparts distinct chemical and physical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 6-Methoxy-6H-dibenz(c,e)(1,2)oxaphosphorin 6-sulfide typically involves the reaction of 6H-dibenz(c,e)(1,2)oxaphosphorin with methanol and sulfur. The reaction is carried out under controlled conditions to ensure the formation of the desired product. The process involves heating the reactants in the presence of a catalyst to facilitate the reaction.

Industrial Production Methods: Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of industrial reactors and precise control of reaction parameters such as temperature, pressure, and catalyst concentration to achieve high yields and purity.

Chemical Reactions Analysis

Types of Reactions: 6-Methoxy-6H-dibenz(c,e)(1,2)oxaphosphorin 6-sulfide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides and sulfones.

Reduction: Reduction reactions can convert the compound into its corresponding phosphine derivatives.

Substitution: The methoxy group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include hydrogen peroxide and peracids.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) are used.

Substitution: Reagents like halogens and nucleophiles are employed for substitution reactions.

Major Products:

Oxidation: Sulfoxides and sulfones.

Reduction: Phosphine derivatives.

Substitution: Various substituted derivatives depending on the reagents used.

Scientific Research Applications

6-Methoxy-6H-dibenz(c,e)(1,2)oxaphosphorin 6-sulfide has a wide range of applications in scientific research:

Chemistry: Used as a precursor for synthesizing other organophosphorus compounds.

Biology: Investigated for its potential as a bioactive molecule with antimicrobial properties.

Medicine: Explored for its potential use in drug development due to its unique structural features.

Industry: Utilized as a flame retardant in polymer materials, enhancing their thermal stability and fire resistance.

Mechanism of Action

The mechanism of action of 6-Methoxy-6H-dibenz(c,e)(1,2)oxaphosphorin 6-sulfide involves its interaction with molecular targets such as enzymes and receptors. The compound can inhibit or activate specific pathways, leading to its observed biological effects. The presence of the phosphorus atom within the heterocyclic ring plays a crucial role in its binding affinity and specificity towards these targets.

Comparison with Similar Compounds

• 6H-Dibenz(c,e)(1,2)oxaphosphorin 6-oxide
• 2-(6-Oxido-6H-dibenz(c,e)(1,2)oxaphosphorin-6-yl)methylbutanedioic acid
• 6-Methoxy-6H-dibenzo(c,e)(1,2)oxaphosphinine 6-oxide

Comparison: 6-Methoxy-6H-dibenz(c,e)(1,2)oxaphosphorin 6-sulfide is unique due to the presence of the methoxy and sulfide groups, which impart distinct chemical reactivity and physical properties compared to its analogs. These structural differences influence its applications and effectiveness in various fields.